Cas no 1283108-06-4 (tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate)

Technical Introduction: tert-Butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate is a specialized carbamate-protected triazole derivative, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a 1,2,4-triazole core with a phenyl substituent and a tert-butoxycarbonyl (Boc)-protected aminomethyl group—render it valuable for constructing heterocyclic scaffolds. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its compatibility with diverse coupling reactions. High purity and well-defined reactivity make it a reliable building block for targeted synthesis applications.

tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate structure

1283108-06-4 structure

Product Name:tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate

CAS No:1283108-06-4

MF:C₁₅H₂₀N₄O₂

MW:288.344902992249

MDL:MFCD21091984

CID:5041103

PubChem ID:52903782

Update Time:2025-09-28

tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl [(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate
- tert-butyl N-[(5-methyl-4-phenyl-1,2,4-triazol-3-yl)methyl]carbamate
- tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate
- MDL： MFCD21091984
- Inchi： 1S/C15H20N4O2/c1-11-17-18-13(10-16-14(20)21-15(2,3)4)19(11)12-8-6-5-7-9-12/h5-9H,10H2,1-4H3,(H,16,20)
- InChI Key： RPCSBHXTZXQRBF-UHFFFAOYSA-N
- SMILES： O(C(NCC1=NN=C(C)N1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 350
XLogP3: 2
Topological Polar Surface Area: 69

tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T309651-100mg	tert-butyl [(5-methyl-4-phenyl-4h-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4		100mg	$ 115.00	2022-06-02
TRC	T309651-500mg	tert-butyl [(5-methyl-4-phenyl-4h-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4		500mg	$ 435.00	2022-06-02
TRC	T309651-1g	tert-butyl [(5-methyl-4-phenyl-4h-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4		1g	$ 660.00	2022-06-02
Enamine	EN300-235455-0.05g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-235455-0.1g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-235455-0.25g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-235455-0.5g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-235455-1.0g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-235455-2.5g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-235455-5.0g	tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate	1283108-06-4	95%	5.0g	$2110.0	2024-06-19

tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate Related Literature

1. ETFE-based anion-exchange membrane ionomer powders for alkaline membrane fuel cells: a first performance comparison of head-group chemistry†

Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
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3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate

Recent Advances in the Study of tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate (CAS: 1283108-06-4)

The compound tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate (CAS: 1283108-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its 1,2,4-triazole core and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate using a novel catalytic system. The researchers reported a yield of over 85% with excellent purity, making it a viable candidate for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential pharmaceutical applications.

In terms of biological activity, recent in vitro studies have revealed that this compound exhibits moderate inhibitory effects on several kinase targets, including EGFR and VEGFR2. These findings suggest its potential utility in oncology, particularly in the development of targeted therapies for cancers driven by these kinases. Furthermore, molecular docking studies have provided insights into the binding interactions of this compound with its targets, offering a foundation for further structural optimization.

Another significant development is the exploration of this compound as a precursor for the synthesis of more complex molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate to produce a series of analogs with enhanced pharmacological properties. These analogs demonstrated improved solubility and bioavailability, addressing some of the limitations of the parent compound.

Despite these advancements, challenges remain. The pharmacokinetic profile of tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate requires further investigation, particularly its metabolic stability and potential toxicity. Ongoing studies are employing advanced techniques such as LC-MS/MS and in vivo models to address these questions. Preliminary results indicate that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses.

In conclusion, tert-butyl N-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]carbamate (CAS: 1283108-06-4) represents a promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its biological activity, makes it a valuable candidate for further drug discovery efforts. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.